Cas no 1638744-01-0 (tert-butyl (2R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate
• CAS No: 1638744-01-0
• MF: C₁₁H₂₀F₂N₂O₂
• MW: 250.285510063171
• CID: 5181143
• Update Time: 2026-03-05

tert-butyl (2R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate
• (R)-tert-butyl 2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate
• tert-butyl (2R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate

• Inchi： 1S/C11H20F2N2O2/c1-10(2,3)17-9(16)15-7-11(12,13)5-4-8(15)6-14/h8H,4-7,14H2,1-3H3/t8-/m1/s1
• InChI Key： MUTWMGXYRJTIHT-MRVPVSSYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(F)(F)CC[C@@H]1CN

Additional information on tert-butyl (2R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate

Introduction to Tert-butyl (2R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate (CAS No. 1638744-01-0)

Tert-butyl (2R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate, with the CAS number 1638744-01-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a secondary amine group and fluoro substituents, make it a promising candidate for further exploration in drug discovery.

The< strong>nomenclature of this compound provides valuable insights into its chemical structure. The prefix "tert-butyl" indicates the presence of a tertiary butyl group, which is a common moiety in pharmaceuticals due to its ability to enhance lipophilicity and metabolic stability. The "(2R)" designation specifies the stereochemistry at the chiral center, emphasizing the importance of enantiomeric purity in drug development. The core structure, 2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate, incorporates an amine-methyl side chain and two fluorine atoms at the 5-position, which are known to influence electronic properties and binding affinity.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of fluorinated piperidine derivatives as pharmacophores. Studies have demonstrated that the introduction of fluorine atoms can modulate metabolic pathways and improve drug-like properties such as solubility and bioavailability. In particular, the< strong>fluoro substituents in Tert-butyl (2R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate are expected to enhance its interaction with biological targets, making it a valuable scaffold for developing novel therapeutic agents.

The< strong>aminomethyl group in this compound serves as a versatile handle for further functionalization. This feature allows chemists to explore various derivatization strategies, including peptide coupling and nucleophilic substitution reactions, which can expand the compound's utility in synthetic chemistry. Additionally, the carboxylate functionality provides a point of attachment for prodrugs or conjugation with other biomolecules, opening up possibilities for targeted drug delivery systems.

In the context of drug discovery, Tert-butyl (2R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate has been investigated for its potential role in treating various diseases. For instance, piperidine derivatives have shown promise in inhibiting enzymes involved in inflammatory pathways and cancer metabolism. The unique combination of stereochemistry and substituents in this compound may confer selective binding to specific biological targets, reducing off-target effects and improving therapeutic efficacy.

The synthesis of Tert-butyl (2R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and enantiomeric purity. These techniques are essential for producing pharmaceutical intermediates that meet stringent quality standards.

Ongoing research is exploring the pharmacological profile of Tert-butyl (2R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate through both in vitro and in vivo studies. Preclinical trials are being designed to evaluate its efficacy against disease models while assessing safety parameters. The integration of high-throughput screening technologies has accelerated the identification of lead compounds from large libraries of analogs, including this piperidine derivative.

The< strong>fluoro-modified piperidine scaffold offers several advantages over traditional pharmacophores due to its enhanced physicochemical properties. Fluorine atoms contribute to increased metabolic stability by resisting degradation under physiological conditions. Moreover, they can improve binding affinity by participating in hydrogen bonding or hydrophobic interactions with biological targets. These characteristics make Tert-butyl (2R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate a compelling candidate for further development.

In conclusion, Tert-butyl (2R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate (CAS No. 1638744-01-0) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The combination of stereochemical precision,< strong>nucleophilic functional groups, and< strong>fluoro-substitution makes this compound a versatile building block for drug discovery efforts aimed at addressing unmet medical needs.